Cas no 102128-70-1 (1-Propanone,1-(9-methyl-3,9-diazabicyclo[3.3.1]non-3-yl)-3-(1-piperidinyl)-, hydrochloride(1:2))

• Product Name: 1-Propanone,1-(9-methyl-3,9-diazabicyclo[3.3.1]non-3-yl)-3-(1-piperidinyl)-, hydrochloride(1:2)
• CAS No: 102128-70-1
• MF: C₁₆H₃₁Cl₂N₃O
• MW: 352.342842340469
• CID: 208700
• PubChem ID: 3064417
• Update Time: 2025-04-19

1-Propanone,1-(9-methyl-3,9-diazabicyclo[3.3.1]non-3-yl)-3-(1-piperidinyl)-, hydrochloride(1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(9-methyl-3,9-diazabicyclo[3.3.1]non-3-yl)-3-(1-piperidinyl)-, hydrochloride(1:2)
• 1-(9-methyl-3,9-diazabicyclo[3.3.1]nonan-3-yl)-3-piperidin-1-ylpropan-1-one,dihydrochloride
• 1-Propanone, 1-(9-methyl-3,9-diazabicyclo(3.3.1)non-3-yl)-3-piperidino-, dihydrochloride
• 1-(9-Methyl-3,9-diazabicyclo(3.3.1)non-3-yl)-3-piperidino-1-propanone dihydrochloride
• DTXSID80907109
• 102128-70-1
• 1-(9-Methyl-3,9-diazabicyclo[3.3.1]nonan-3-yl)-3-(piperidin-1-yl)propan-1-one--hydrogen chloride (1/2)

• Inchi： 1S/C16H29N3O.2ClH/c1-17-14-6-5-7-15(17)13-19(12-14)16(20)8-11-18-9-3-2-4-10-18;;/h14-15H,2-13H2,1H3;2*1H
• InChI Key： VYNNVHKITIOKGZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CCN1CCCCC1)N1CC2CCCC(C1)N2C

Computed Properties

• Exact Mass: 351.18473
• Monoisotopic Mass: 351.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Boiling Point: 425.4°Cat760mmHg
• Flash Point: 178°C
• PSA: 26.79
• LogP: 2.97520